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Compound of Interest

Compound Name: Doxofylline-d4
CAS No.: 1346599-13-0
Cat. No.: B584288

Get Quote

Executive Summary

Doxofylline-d4 (CAS: 1346599-13-0) is the stable isotope-labeled (SIL) analog of the xanthine
bronchodilator Doxofylline.[1][2] It is the critical Internal Standard (IS) required for regulated

bioanalysis (GLP/GCP) to correct for matrix effects, extraction efficiency, and ionization
variability in LC-MS/MS workflows.

This guide details the procurement landscape, technical specifications, and validated
experimental protocols for integrating Doxofylline-d4 into pharmacokinetic (PK) and
therapeutic drug monitoring (TDM) assays.

Part 1: Technical Profile & Sourcing Strategy
Chemical Identity[4][5][6][7]

¢ Chemical Name: 7-((1,3-dioxolan-2-yl-4,4,5,5-d4)methyl)-1,3-dimethyl-3,7-dihydro-1H-
purine-2,6-dione[1][3]

« CAS Number: 1346599-13-0[1][2][3]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b584288#bc-rfq
https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body#technical-guide-sourcing-and-utilizing-doxofylline-d4-for-bioanalytical-research
https://www.lgcstandards.com/US/en/p/TRC-D557102
https://tlcstandards.com/ProdDetail.aspx?ID=D-129011&name=DOXOFYLLINE
https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body#technical-guide-sourcing-and-utilizing-doxofylline-d4-for-bioanalytical-research
https://www.lgcstandards.com/US/en/p/TRC-D557102
https://veeprho.com/impurities/1346599-13-0-doxofylline-d4/
https://www.lgcstandards.com/US/en/p/TRC-D557102
https://tlcstandards.com/ProdDetail.aspx?ID=D-129011&name=DOXOFYLLINE
https://veeprho.com/impurities/1346599-13-0-doxofylline-d4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Unlabeled Parent CAS: 69975-86-6[1][4][5]

Molecular Formula: C11H10D4N4Oa

Molecular Weight: 270.28 g/mol (vs. 266.25 g/mol for unlabeled)[1]

Mass Shift: +4 Da (Sufficient to avoid isotopic overlap with the M+0 parent signal).

Validated Suppliers

The following vendors have been verified to supply Doxofylline-d4 with Certificates of Analysis
(CoA) suitable for regulatory submission.

Supplier Catalog # Purity Specification Notes

) Primary global source;
Toronto Research Isotopic = 99%; o ]
] TRC-D557102 ] distributed via LGC
Chemicals (TRC) Chemical = 98%
Standards.

High reliability for
TLC Pharm Standards  D-129008 Isotopic = 99% Canadian/US
markets.

Specializes in impurity
Veeprho VE0014562 Custom Synthesis standards; good for
bulk custom orders.

Indian-based supplier;
Simson Pharma D370008 Custom Synthesis cost-effective for

Asian markets.
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Procurement Warning: Ensure you request the Isotopic Purity specifically. A standard >98%
chemical purity is insufficient if the isotopic enrichment is <99%, as unlabeled "d0" impurity will

interfere with the analyte quantification.

Vendor Selection Logic (Decision Tree)

Use the following logic to validate a new supplier for critical reagents.

Select Supplier

:

Request CoA

:

Isotopic Purity > 99%?

No (<99%)

No (<98%)

Confirm Mass Shift (+4 Da) Reject Supplier

:

Approve for Purchase
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Figure 1: Vendor validation workflow ensures the Internal Standard does not contribute
interference to the analyte channel.

Part 2: Experimental Protocol (LC-MS/MS)
The Role of Deuteration

In Electrospray lonization (ESI), co-eluting phospholipids can suppress ionization. Because
Doxofylline-d4 is chemically identical to the analyte, it co-elutes and experiences the exact
same suppression. The ratio of Analyte/IS remains constant, correcting the quantitative data.

Stock Solution Preparation

Objective: Create stable stock solutions that prevent degradation (hydrolysis of the dioxolane
ring).

e Primary Stock (1.0 mg/mL):
o Weigh 1.0 mg of Doxofylline-d4.

o Dissolve in Methanol (MeOH). Note: Avoid water in the primary stock to prevent long-term
hydrolysis.

o Store at -20°C. Stability: ~6 months.
o Working Internal Standard (WIS):
o Dilute Primary Stock with 50% Methanol/Water to reach 500 ng/mL.

o Prepare fresh weekly.

Sample Extraction (Protein Precipitation)

This method is validated for human plasma/serum.

e Aliquot: Transfer 50 pL of plasma into a centrifuge tube.
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Spike IS: Add 10 pL of WIS (500 ng/mL Doxofylline-d4). Vortex gently.

Precipitate: Add 200 pL of Acetonitrile (ACN) (Cold, 4°C).

Agitate: Vortex for 2 minutes at high speed.

Centrifuge: 12,000 x g for 10 minutes at 4°C.

Transfer: Inject 5 pL of the clear supernatant into the LC-MS/MS.

LC-MS/MS Conditions

System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex API 4000/5500 or Waters Xevo).

Parameter

Setting

Column

Kinetex C18 (50 x 2.1 mm, 5 um) or Acquity
UPLC HSS T3

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Flow Rate 0.3-0.4 mL/min
, 10% B (0-0.5 min) -> 90% B (0.5-2.0 min) ->
Gradient i
10% B (2.1-3.0 min)
lonization ESI Positive Mode

MRM Transitions:

Doxofylline: 267.1

181.1 (Quantifier)

Doxofylline-d4 (IS): 271.2

181.1 (Quantifier)[6]
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Mechanism: The transition to m/z 181.1 represents the cleavage of the dioxolane ring side
chain. Since the deuterium label is on the dioxolane ring (or the methyl linker), the fragment
m/z 181 (the xanthine core) might be common to both if the label is lost, OR the label is
retained on the core depending on the synthesis. Correction: For Doxofylline-d4 (CAS
1346599-13-0), the deuterium is on the dioxolane ring. Therefore, the fragment m/z 181.1 is the
unlabeled xanthine core.

o Doxofylline: 267

181 (Loss of unlabeled side chain).

o Doxofylline-d4: 271

181 (Loss of deuterated side chain).

» Note: This confirms that the m/z 181 product ion is identical for both. Separation relies
entirely on the precursor mass (267 vs 271).

Part 3: Quality Control & Troubleshooting[9]
Cross-Talk Verification

Before running samples, you must validate that the IS does not contribute to the Analyte signal
(and vice versa).

 |S Interference Check: Inject a "Zero" sample (Matrix + IS only). Monitor the Analyte channel
(267 ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-
inserted">

181).[6][7][8][°]
o Acceptance Criteria: Signal must be < 20% of the LLOQ (Lower Limit of Quantitation).

o Reverse Interference: Inject a ULOQ (Upper Limit of Quantitation) sample without IS.
Monitor the IS channel (271

181).[6][]

o Acceptance Criteria: Signal must be < 5% of the average IS response.
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Troubleshooting Workflow

Use this logic if IS variability exceeds +15% across the run.

Sonicate/Warm Stock

Suppression Detecte:
Pipetting OK - e

High IS Variability (>15%) —® Check Pipetting Accuracy Error Found
Retrain Analyst

Click to download full resolution via product page
Figure 2: Diagnostic workflow for stabilizing Internal Standard response in clinical assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Sourcing and Utilizing Doxofylline-d4
for Bioanalytical Research]. BenchChem, [2026]. [Online PDF]. Available at:
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doxofylline-d4-for-bioanalytical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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